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Compound of Interest

Compound Name: m-Tolualdehyde

Cat. No.: B113406 Get Quote

This guide provides a comprehensive overview of the key physical properties of 3-

methylbenzaldehyde, specifically its boiling point and density. It is intended for researchers,

scientists, and professionals in drug development who require precise and reliable data for

their work. This document includes a summary of quantitative data, detailed experimental

protocols for the determination of these properties, and a logical diagram illustrating the

relationship between the compound and its physical characteristics.

Quantitative Data Summary
The physical properties of 3-methylbenzaldehyde are critical for its handling, application, and

integration into various chemical processes. The following table summarizes the boiling point

and density of this compound as reported in the scientific literature.

Physical Property Value Units Reference(s)

Boiling Point 199 °C [1][2][3]

198-200 °C [4]

Density 1.019 g/cm³ [4]

1.019 g/mL

1.02 g/cm³ (at 21.44 °C)
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Experimental Protocols
Accurate determination of physical properties is fundamental in chemical research. The

following sections detail standard methodologies for measuring the boiling point and density of

a liquid compound such as 3-methylbenzaldehyde.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. Several methods can be employed for this measurement, with the choice often

depending on the sample volume available.

2.1.1. Micro-Boiling Point Method (Capillary Method)

This method is suitable when only a small volume of the sample is available.

Apparatus:

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., oil bath or heating block)

Stirrer (optional, but recommended for even heating)

Procedure:

A few milliliters of 3-methylbenzaldehyde are placed into the small test tube.

The capillary tube, with its open end downwards, is placed inside the test tube containing

the liquid.

The test tube is then heated gently. As the temperature rises, air trapped in the capillary

tube will be expelled, seen as a slow stream of bubbles.

As the liquid's boiling point is approached and then reached, a rapid and continuous

stream of bubbles will emerge from the capillary tube.
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At this point, the heating is stopped.

The liquid will begin to cool, and the stream of bubbles will slow down and eventually stop.

The boiling point is the temperature at which the liquid begins to enter the capillary tube.

This temperature should be recorded.

2.1.2. Simple Distillation Method

For larger sample volumes (at least 5 mL), a simple distillation setup can be used to determine

the boiling point.

Apparatus:

Distilling flask

Condenser

Receiving flask

Thermometer

Heating mantle or Bunsen burner

Procedure:

The 3-methylbenzaldehyde sample is placed in the distilling flask.

The apparatus is assembled, ensuring the thermometer bulb is positioned correctly at the

level of the side arm leading to the condenser.

The liquid is heated to a gentle boil.

The temperature is recorded when the vapor is condensing and dripping into the

condenser at a steady rate. This temperature represents the boiling point.

Density is defined as the mass of a substance per unit volume.

2.2.1. Direct Measurement of Mass and Volume
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This is the most straightforward method for determining the density of a liquid.

Apparatus:

Analytical balance

Graduated cylinder or pycnometer (for higher accuracy)

Procedure:

The mass of a clean, dry graduated cylinder or pycnometer is measured using an

analytical balance.

A known volume of 3-methylbenzaldehyde is carefully added to the graduated cylinder or

pycnometer.

The mass of the container with the liquid is then measured.

The mass of the liquid is determined by subtracting the mass of the empty container from

the mass of the container with the liquid.

The density is calculated by dividing the mass of the liquid by its volume.

2.2.2. Hydrometer Method

A hydrometer is an instrument used to directly measure the density of liquids.

Apparatus:

Hydrometer

Tall, transparent cylinder

Procedure:

The tall cylinder is filled with a sufficient amount of 3-methylbenzaldehyde to allow the

hydrometer to float freely without touching the sides or bottom.

The hydrometer is gently lowered into the liquid.
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The density is read directly from the scale on the hydrometer at the point where the

surface of the liquid meets the stem.

Visualization
The following diagram illustrates the logical relationship between the chemical compound, its

intrinsic physical properties, and the experimental methods used for their determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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